1,1-Diethoxy-N,N-dimethylmethanamine

Description

1,1-Diethoxy-N,N-dimethylmethanamine, also known as N,N-Dimethylformamide diethyl acetal, is a chemical compound with the molecular formula C₇H₁₇NO₂ . It features two ethoxy groups and a dimethylamino group attached to a methanamine backbone, classifying it as a member of the acetal family. This compound is a versatile reagent in scientific research, particularly in synthetic organic chemistry. It has a density of approximately 0.9 g/cm³ and a boiling point around 130.3 °C . 1,1-Diethoxy-N,N-dimethylmethanamine presents a flammability risk and requires specific handling protocols.

This compound is used as a precursor for synthesizing formamidines, which have diverse applications in medicinal chemistry and materials science. For example, 1,1-diethoxy-N,N-dimethylmethanamine can react with aryl methyl ketones in the presence of suitable catalysts to yield specific dimethylamino derivatives. It acts as a methylating agent, transferring methyl groups to substrates and influencing biochemical pathways. It is also utilized in the synthesis of pharmaceuticals and the production of crop protection agents, as well as in the cosmetics industry, especially in hair care products.

Similar compounds include 1,1-Dimethoxy-N,N-dimethylmethanamine and N,N-Dimethylformamide dimethyl acetal. 1,1-Dimethoxy-N,N-dimethylmethanamine shares similar methylating properties but differs in chemical structure and reactivity. N,N-Dimethylformamide dimethyl acetal is another methylating agent with similar applications but different chemical properties.

• CAS No.: 1188-33-6
• Product Name: 1,1-Diethoxy-N,N-dimethylmethanamine
• Molecular Formula: C7H17NO2
• Molecular Weight: 147.22 g/mol
• IUPAC Name: 1,1-diethoxy-N,N-dimethylmethanamine
• Standard InChI: InChI=1S/C7H17NO2/c1-5-9-7(8(3)4)10-6-2/h7H,5-6H2,1-4H3
• Standard InChIKey: BWKAYBPLDRWMCJ-UHFFFAOYSA-N
• SMILES: CCOC(N(C)C)OCC
• Canonical SMILES: CCOC(N(C)C)OCC
• Appearance: Colorless to Yellow Liquid
• Purity: > 95%
• Synonyms: N,N-Dimethyformamide diethy acetal; 1,1-Diethoxy-N,N-dimethylmethanamine; Diethoxy-N,N-dimethylmethanamine; Methanamine, 1,1-diethoxy-N,N-dimethyl-; 1,1-Diethoxytrimethylamine; DMF di-Et Acetal; DMF Diethyl Acetal; Dimethylformamide Diethyl Acetal; NSC 377652
• PubChem Compound: 70913
• Last Modified: Aug 15 2023